Cas no 2228310-52-7 (1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one)

• Product Name: 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one
• CAS No: 2228310-52-7
• MF: C₁₂H₁₂F₂OS
• MW: 242.284889221191
• CID: 6425868
• PubChem ID: 165715776
• Update Time: 2025-06-08

1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one
• 2228310-52-7
• EN300-1972746
• 1-(1-{3-[(difluoromethyl)sulfanyl]phenyl}cyclopropyl)ethan-1-one

• Inchi： 1S/C12H12F2OS/c1-8(15)12(5-6-12)9-3-2-4-10(7-9)16-11(13)14/h2-4,7,11H,5-6H2,1H3
• InChI Key： WAKXVZNTOOQIMT-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 242.05769250g/mol
• Monoisotopic Mass: 242.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one

Introduction to 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one (CAS No. 2228310-52-7)

The compound 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one, identified by its CAS number 2228310-52-7, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a difluoromethyl sulfanylphenyl moiety and a cyclopropyl group contributes to its unique chemical properties, making it a subject of extensive research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluorinated aromatic rings. The difluoromethyl sulfanylphenyl substituent in this compound is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. This feature has positioned the molecule as a promising candidate for further investigation in the development of small-molecule inhibitors and modulators.

The cyclopropyl group, another notable structural element, introduces rigidity to the molecular scaffold, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound. Such structural features are often exploited to improve drug-like characteristics, including solubility, bioavailability, and target specificity. The combination of these elements in 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one suggests a multifaceted approach to addressing complex biological targets.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The difluoromethyl sulfanylphenyl moiety is particularly noteworthy for its role in enhancing lipophilicity and reducing metabolic degradation. This has led to its incorporation in various drug candidates targeting diseases such as cancer, inflammation, and infectious disorders. The structural complexity of 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one aligns well with these trends, positioning it as a valuable asset in ongoing drug discovery efforts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's complexity and potential for further structural diversification.

From a biological perspective, the cyclopropyl group has been shown to influence binding interactions by introducing steric constraints that can optimize receptor engagement. This property is particularly relevant in the context of G-protein coupled receptors (GPCRs), which are major targets for therapeutic intervention. The difluoromethyl sulfanylphenyl substituent further enhances these interactions by improving electronic properties that modulate receptor affinity. Together, these features make 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one a compelling candidate for further exploration in drug discovery.

In vitro studies have begun to elucidate the pharmacological profile of this compound, revealing potential activities that warrant further investigation. Initial assays suggest interactions with enzymes and receptors involved in metabolic pathways and signal transduction cascades. These findings align with current trends in medicinal chemistry where targeting multiple pathways simultaneously can lead to more effective therapeutic outcomes. The compound's ability to modulate these processes makes it an intriguing candidate for treating multifaceted diseases.

The future development of 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one will likely involve structure-activity relationship (SAR) studies to optimize its pharmacological properties. By systematically modifying key structural elements, researchers can fine-tune its activity towards specific biological targets while maintaining favorable pharmacokinetic profiles. Such efforts will be crucial in advancing this compound towards clinical applications.

Moreover, computational modeling techniques will play a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking studies can provide insights into binding modes and energetics, guiding rational modifications for improved efficacy. These computational approaches complement experimental efforts by offering rapid screening and hypothesis generation.

The broader implications of this research extend beyond individual compounds to contribute towards our understanding of fluorinated heterocycles in drug design. As more compounds like 1-(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)ethan-1-one are developed and studied, they will provide valuable data points for developing new paradigms in medicinal chemistry. This collective knowledge will accelerate the discovery process and lead to innovative therapies for various diseases.